Cas no 756476-32-1 (ethyl 2-(aminomethyl)pyridine-3-carboxylate)

• Product Name: ethyl 2-(aminomethyl)pyridine-3-carboxylate
• CAS No: 756476-32-1
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD18074253
• CID: 2196231
• PubChem ID: 77230271
• Update Time: 2025-10-29

ethyl 2-(aminomethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)nicotinate
• 3-Pyridinecarboxylic acid, 2-(aminomethyl)-, ethyl ester
• ethyl 2-(aminomethyl)pyridine-3-carboxylate

• MDL： MFCD18074253
• Inchi： 1S/C9H12N2O2/c1-2-13-9(12)7-4-3-5-11-8(7)6-10/h3-5H,2,6,10H2,1H3
• InChI Key： MFXGPGNNLRCMNW-UHFFFAOYSA-N
• SMILES： C1(CN)=NC=CC=C1C(OCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on ethyl 2-(aminomethyl)pyridine-3-carboxylate

Recent Advances in the Application of Ethyl 2-(aminomethyl)pyridine-3-carboxylate (CAS: 756476-32-1) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(aminomethyl)pyridine-3-carboxylate (CAS: 756476-32-1) has emerged as a versatile intermediate in the synthesis of bioactive molecules, particularly in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique structural features that allow for diverse chemical modifications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most significant advancements in the use of ethyl 2-(aminomethyl)pyridine-3-carboxylate is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based inhibitors using ethyl 2-(aminomethyl)pyridine-3-carboxylate as a key building block. These inhibitors showed promising activity against EGFR and HER2 kinases, with IC50 values in the nanomolar range.

In addition to its applications in kinase inhibitor development, ethyl 2-(aminomethyl)pyridine-3-carboxylate has also been explored as a precursor for the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters described the design and synthesis of novel pyridine-carboxylate derivatives with broad-spectrum antibacterial activity. The researchers found that modifications at the aminomethyl and carboxylate groups of the parent compound significantly enhanced its antimicrobial potency, particularly against drug-resistant strains of Staphylococcus aureus and Escherichia coli.

Another area of interest is the compound's potential in central nervous system (CNS) drug discovery. Due to its ability to cross the blood-brain barrier, ethyl 2-(aminomethyl)pyridine-3-carboxylate has been used to develop ligands for neurotransmitter receptors. A 2022 study in ACS Chemical Neuroscience highlighted its utility in the synthesis of selective serotonin receptor modulators, which could have implications for the treatment of depression and anxiety disorders.

Recent advancements in synthetic methodologies have further expanded the utility of ethyl 2-(aminomethyl)pyridine-3-carboxylate. For example, a 2023 publication in Organic Letters described a novel one-pot synthesis route that significantly improves the yield and purity of the compound. This methodological innovation is expected to facilitate its broader application in medicinal chemistry and drug discovery.

In conclusion, ethyl 2-(aminomethyl)pyridine-3-carboxylate (CAS: 756476-32-1) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in the synthesis of bioactive molecules, combined with recent methodological improvements, positions it as a key intermediate for the development of novel therapeutic agents. Future research should focus on exploring its potential in additional therapeutic areas and optimizing its pharmacokinetic properties for clinical applications.